(6-Chloropyridin-3-yl)(phenyl)methanol
Description
The compound (6-Chloropyridin-3-yl)(phenyl)methanol is a diaryl methanol derivative featuring a hydroxyl-bearing carbon connected to both a 6-chloropyridin-3-yl group and a phenyl group. For instance, (6-chloropyridin-3-yl)methanol (CAS 21543-49-7) is a closely related compound with a molecular formula C₆H₆ClNO, molecular weight 143.57 g/mol, and applications as a pharmaceutical intermediate .
Properties
Molecular Formula |
C12H10ClNO |
|---|---|
Molecular Weight |
219.66 g/mol |
IUPAC Name |
(6-chloropyridin-3-yl)-phenylmethanol |
InChI |
InChI=1S/C12H10ClNO/c13-11-7-6-10(8-14-11)12(15)9-4-2-1-3-5-9/h1-8,12,15H |
InChI Key |
XODIEOAQUIXWST-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC=C(C=C1)C(C2=CN=C(C=C2)Cl)O |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
Structural and Functional Group Variations
The following table compares (6-Chloropyridin-3-yl)(phenyl)methanol with structurally related compounds, emphasizing functional groups, physicochemical properties, and biological activities:
Key Comparative Insights
In contrast, imidacloprid’s imidazolidine and nitro groups enable selective binding to insect nicotinic acetylcholine receptors (nAChRs), causing neurotoxicity . Fluorination in (6-chloropyridin-3-yl)-(4-fluorophenyl)methanol enhances lipophilicity and metabolic stability compared to the non-fluorinated analog, a common strategy in drug design .
Functional Group Reactivity: Carboxylic acid derivatives (e.g., 3-(6-chloropyridin-3-yl)propanoic acid) are ionizable, improving solubility for formulation in agrochemicals . Methanol-containing analogs (e.g., (6-chloropyridin-3-yl)methanol) serve as versatile intermediates for further alkylation or conjugation, as seen in the synthesis of triazole derivatives .
Structural Complexity and Target Engagement: The imidazolidinone scaffold in (R)-(3-(2-(6-chloropyridin-3-yl)ethyl)-2-iminoimidazolidin-4-yl)methanol (C₁₆H₁₉ClN₄O) provides rigidity and chiral specificity, enabling potent α4β2 nAChR antagonism . This contrasts with simpler diaryl methanols, which lack such targeted binding motifs.
Notes and Limitations
Data Gaps: Direct evidence for (6-Chloropyridin-3-yl)(phenyl)methanol is sparse; comparisons rely on structural analogs.
Contradictions : Some compounds (e.g., imidacloprid) exhibit high bioactivity but also toxicity, underscoring the need for substituent optimization .
Methodological Consistency : Structural validations using tools like SHELXL and ORTEP-3 ensure accuracy in reported crystallographic data for related compounds.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
